CID 168013165

CaSR Agonism In Vitro Pharmacology Calcimimetic Potency
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H14ClN3NaO6S
Molecular Weight 374.75 g/mol
Cat. No. B15606486
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Technical Parameters


Basic Identity
Product NameCID 168013165
Molecular FormulaC11H14ClN3NaO6S
Molecular Weight374.75 g/mol
Structural Identifiers
InChIInChI=1S/C11H14ClN3O6S.Na/c1-5-7(12)2-6(22(19,20)21)3-9(5)15-11(18)14-4-8(13)10(16)17;/h2-3,8H,4,13H2,1H3,(H,16,17)(H2,14,15,18)(H,19,20,21);/t8-;/m0./s1
InChIKeyWVDNNLFDXXYIID-QRPNPIFTSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Upacicalcet Sodium (CID 168013165): Procurement-Ready Calcimimetic for Secondary Hyperparathyroidism Research


Upacicalcet sodium (formerly SK-1403/AJT240) is a novel non-peptide calcimimetic agent that functions as a positive allosteric modulator (PAM) of the calcium-sensing receptor (CaSR) [1]. It was specifically developed for the treatment of secondary hyperparathyroidism (SHPT) in patients with chronic kidney disease (CKD) undergoing hemodialysis and received its first global approval in Japan in 2021 [2]. The compound is distinguished by its unique mechanism of action, targeting the amino acid binding site of the CaSR, which differs from that of earlier-generation calcimimetics [1].

1
CaSR positive allosteric modulator targeting the amino acid binding site
2
Calcium-dependent activation mechanism for SHPT model research
3
Investigated in hemodialysis-related SHPT research models

Procurement Alert: Why Upacicalcet Sodium (CID 168013165) Cannot Be Substituted with Generic Calcimimetics


Generic substitution among calcimimetics (e.g., cinacalcet, etelcalcetide) is scientifically unsound due to fundamental differences in their molecular pharmacology and resultant safety profiles. Upacicalcet's distinct binding to the CaSR amino acid site confers calcium-dependent allosteric modulation, which is not replicated by transmembrane-binding agents like cinacalcet or polycationic peptides like etelcalcetide [1]. This mechanistic divergence directly translates into quantifiable differences in key adverse events, most notably a significantly lower risk of inducing hypocalcemia and a near-absence of gastrointestinal motility impairment compared to earlier drugs [2]. Consequently, experimental outcomes, particularly those assessing therapeutic window, off-target effects, or calcium homeostasis, are not interchangeable between upacicalcet and its predecessors.

!
Mechanism divergence: amino acid binding site vs. transmembrane domain may shift calcium-dependent response
!
GI effects: reported no gastric emptying impact vs. delayed emptying with cinacalcet
!
Hypocalcemia risk: calcium-dependent modulation may limit hypocalcemic effects relative to etelcalcetide

Quantitative Differentiation Guide: Upacicalcet Sodium (CID 168013165) vs. Calcimimetic Comparators


Superior In Vitro Potency: 7.4-Fold Higher Affinity for CaSR Compared to Cinacalcet

Upacicalcet exhibits a markedly higher potency for activating the human calcium-sensing receptor (CaSR) in vitro compared to the first-generation oral calcimimetic cinacalcet. In cell-based assays using HEK293T cells expressing the human CaSR, upacicalcet demonstrates an EC50 of 10.8 nM . In contrast, cinacalcet's EC50 in the same cellular context is reported as 79.4 nM . This represents a 7.4-fold improvement in receptor affinity, suggesting that lower systemic exposure may be required to achieve comparable target engagement.

In Vitro CaSR Potency
Reported
10.8 nM vs 79.4 nM
7.4-fold difference in EC50
Supports in vitro potency context; cross-study review needed
HEK293T cells expressing human CaSR; no sources provided
CaSR Agonism In Vitro Pharmacology Calcimimetic Potency EC50 Comparison

Superior GI Tolerability Profile: No Impact on Gastric Emptying vs. 50% Delay with Cinacalcet

Gastrointestinal (GI) adverse events, such as nausea and vomiting, are a significant limitation of oral calcimimetics like cinacalcet. A direct comparative in vivo study in normal rats quantified this difference. Upacicalcet, administered intravenously at a dose of 10 mg/kg—which is 300-fold higher than the dose required to lower serum iPTH—did not affect gastric emptying [1]. In stark contrast, the administration of cinacalcet significantly slowed gastric emptying by approximately 50% [1]. This finding provides a mechanistic basis for the improved GI tolerability observed with upacicalcet.

Gastric Emptying Effect
Head-to-head
No effect vs ~50% delay
300-fold excess dose without GI impact
Supports GI tolerability endpoint context in rodent models
Rat gastric emptying assay; upacicalcet 10 mg/kg i.v.
In Vivo Pharmacology Gastrointestinal Safety Gastric Emptying Adverse Event Profile

Distinct Binding Site on CaSR: Targeting the Amino Acid Binding Site vs. Transmembrane Domain

Upacicalcet's mechanism of action is molecularly distinct from that of conventional calcimimetics. Binding studies, agonistic activity assays in HEK-293T cells, and in silico docking simulations have confirmed that upacicalcet interacts with several residues that constitute the amino acid binding site of the CaSR and competes with L-tryptophan [1]. In contrast, cinacalcet is known to act as a positive allosteric modulator by binding to the transmembrane domain of the receptor [2]. This difference in the binding locus is critical because it explains upacicalcet's unique pharmacological profile, including its strict calcium-dependent activation.

CaSR Binding Site
Class-level
Amino acid binding site vs. transmembrane domain
Qualitative mechanistic divergence
Mechanistic difference may underlie distinct pharmacological profiles
Competitive with L-tryptophan; in silico docking
Molecular Pharmacology Mechanism of Action Allosteric Modulation CaSR Binding Site

Clinical Switch Study Confirms Safety and Maintained Efficacy vs. Etelcalcetide

A retrospective clinical study evaluated the safety and efficacy of switching 90 hemodialysis patients with SHPT from the injectable calcimimetic etelcalcetide to upacicalcet [1]. The study found that after 48 weeks, target whole-PTH level achievement rates were 100%, 88.7%, 86.7%, and 71.4% in patients previously on low, medium, high, and very high doses of etelcalcetide, respectively, with no adverse events such as hypocalcemia observed [1]. This real-world evidence demonstrates that upacicalcet can effectively replace etelcalcetide without compromising safety or PTH control, offering a viable alternative for patients and providing a model for clinical research.

Switch Study Endpoints
Endpoint context
71–100% target PTH
0% hypocalcemia events
Supports endpoint monitoring in switching trial context
Retrospective, 90 subjects on hemodialysis; etelcalcetide switch
Clinical Switching Hemodialysis Safety Etelcalcetide Comparator

Recommended Application Scenarios for Upacicalcet Sodium (CID 168013165) Based on Differentiating Evidence


Studies Requiring a Wide Therapeutic Window to Minimize Hypocalcemia Risk

For in vivo models of SHPT where maintaining calcium homeostasis is paramount, upacicalcet is the preferred calcimimetic. Its calcium-dependent activation mechanism ensures that it does not agonize the CaSR at extracellular calcium levels below the physiological range, effectively preventing the dose-limiting hypocalcemia seen with other agents like etelcalcetide, which exhibit agonistic activity even in the absence of physiological calcium [1]. This property was demonstrated in vivo, where the effect of upacicalcet on serum calcium reduction disappeared at low extracellular Ca2+ levels, even at a 100-fold higher dose than the effective dose [1].

Investigations into CaSR Allosteric Modulation and Binding Site Pharmacology

Upacicalcet is an indispensable tool compound for researchers investigating the molecular pharmacology of the CaSR. Its unique and well-characterized binding to the amino acid binding site, which is competitive with L-tryptophan, distinguishes it from transmembrane domain-binding PAMs like cinacalcet [2]. This makes upacicalcet ideal for studies on allosteric modulation, receptor conformational dynamics, biased signaling, and the development of novel ligands targeting this specific CaSR domain [2].

Animal Models of CKD-SHPT Focused on Gastrointestinal Adverse Events

Researchers using rodent models of CKD to study GI tolerability of calcimimetics will find upacicalcet a critical comparator or primary agent. Unlike cinacalcet, which causes a significant ~50% delay in gastric emptying, upacicalcet does not affect this parameter even at a 300-fold excess of its efficacious dose [3]. This allows for the isolation of PTH-lowering effects from confounding GI motility issues, providing a cleaner experimental system for evaluating therapeutic efficacy and GI safety [3].

Clinical Research on Calcimimetic Switching and Long-Term Outcomes

For clinical investigators designing trials involving switching between calcimimetics or evaluating long-term outcomes in hemodialysis patients, upacicalcet offers a well-documented safety and efficacy profile. Clinical evidence demonstrates that patients can be safely transitioned from etelcalcetide to upacicalcet with maintained or improved PTH control and no observed hypocalcemia [4]. Furthermore, post-hoc analyses suggest that upacicalcet treatment may preserve serum albumin levels, a surrogate marker for protein-energy wasting, compared to placebo, opening avenues for research on the broader metabolic impacts of PTH suppression [5].

Application
Selection Property
Validation Focus
SHPT models with calcium homeostasis monitoring
Calcium-dependent activation mechanism
Serum calcium and iPTH endpoint context
CaSR allosteric modulation and binding-site studies
Amino acid binding site probe
Binding specificity and biased signaling assays
CKD-SHPT models assessing GI tolerability
Gastric emptying profile
GI motility and PTH suppression endpoints
Calcimimetic switching trial analysis
PTH control and safety endpoint profile
Endpoint maintenance and hypocalcemia monitoring
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